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δ-Guaiene: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Delta-guaiene (δ-guaiene) is a naturally occurring bicyclic sesquiterpene hydrocarbon with the

molecular formula C₁₅H₂₄.[1][2][3] It is a constituent of various plant essential oils, notably

patchouli oil and agarwood.[1][4] This technical guide provides an in-depth overview of the

physical and chemical properties of δ-guaiene, detailed experimental protocols for its isolation,

and an exploration of its potential biological activities, with a focus on its role as a platelet

aggregation inhibitor. All quantitative data is summarized for clarity, and key processes are

visualized using logical diagrams.

Physicochemical Properties
Delta-guaiene is a liquid at room temperature with a characteristic woody and smoky aroma.[2]

Its physicochemical properties are summarized in the tables below.

Table 1: General and Physical Properties of δ-Guaiene
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Property Value Reference

Molecular Formula C₁₅H₂₄ [1][2][3]

Molecular Weight 204.35 g/mol [1][2][5][6]

CAS Number 3691-11-0 [1][2][5][7]

Appearance Colorless to pale yellow liquid

Boiling Point
274.00 to 275.00 °C @ 760.00

mm Hg
[5]

Density Not available

Refractive Index Not available

Optical Rotation Not available

Table 2: Spectroscopic Data for δ-Guaiene
While comprehensive, publicly available 1H and 13C NMR spectral data for δ-guaiene are

limited, the following provides a summary of its mass spectrometry characteristics.

Spectroscopic Data Description

Mass Spectrometry (MS)

The GC-MS profile of δ-guaiene shows a

molecular ion peak corresponding to its

molecular weight. The fragmentation pattern is

characteristic of a sesquiterpene hydrocarbon.

Experimental Protocols
Isolation of δ-Guaiene from Patchouli Oil by Vacuum
Fractional Distillation
This protocol describes a method for the isolation of δ-guaiene from crude patchouli oil. The

procedure is based on the principle of separating compounds based on their boiling points

under reduced pressure.
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Materials and Equipment:

Crude patchouli oil

Vacuum fractional distillation apparatus (e.g., BR 36-100 Spinning Band Distillation System)

Heating mantle

Vacuum pump

Receiving flasks

Gas chromatography-mass spectrometry (GC-MS) for fraction analysis

Procedure:

Preparation: Charge the boiling flask of the vacuum fractional distillation apparatus with 100

mL of crude patchouli oil.

System Setup: Assemble the distillation column and connect it to the vacuum pump and

receiving flasks.

Distillation Parameters: Set the distillation parameters, including vacuum pressure, boiling

temperature ranges, reflux ratio, and condenser temperature. For the isolation of δ-guaiene,

a temperature range of 274–281 °C is targeted.

Fraction Collection: Begin the distillation process. Collect the fraction that distills over within

the 274–281 °C temperature range. This fraction is expected to be enriched in δ-guaiene.

Analysis: Analyze the collected fraction using GC-MS to determine the purity of δ-guaiene.

The retention time and mass spectrum should be compared with a known standard for

confirmation.

Logical Workflow for δ-Guaiene Isolation
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Preparation Distillation Analysis & Purification

Crude Patchouli Oil Vacuum Fractional Distillation  Load   Fraction Collection (274-281 °C)
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Platelet Activation Cascade Inhibitory Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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